6-Amino-2-methylpyrazolo[1,5-a]pyrimidine-3-carboxylic acid

• IUPAC Name: 6-amino-2-methylpyrazolo[1,5-a]pyrimidine-3-carboxylic acid
• InChI: InChI=1S/C8H8N4O2/c1-4-6(8(13)14)7-10-2-5(9)3-12(7)11-4/h2-3H,9H2,1H3,(H,13,14)
• InChI Key: WMSAGRVUSWUBRD-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN2C=C(C=NC2=C1C(=O)O)N
• Molecular Formula: C8H8N4O2
• Molecular Weight: 192.17 g/mol
• CAS No.: 1502101-54-3

Description

“6-Amino-2-methylpyrazolo[1,5-a]pyrimidine-3-carboxylic acid” is a chemical compound with the molecular formula C8H7N3O2. It is a solid substance at 20°C. This compound is used as a synthetic intermediate of anti-diabetic anagliptin, which is a selective dipeptidyl peptidase-IV (DPP-IV) inhibitor.

Molecular Structure Analysis

The molecular structure of this compound is represented by the formula C8H7N3O2. The InChI code for this compound is 1S/C8H7N3O2/c1-5-2-7-9-3-6 (8 (12)13)4-11 (7)10-5.

Physical and Chemical Properties Analysis

This compound is a solid at 20°C. It has a molecular weight of 177.16. Its solubility in DMSO and methanol is slight, and it increases when heated.

Scientific Research Applications

Chemical Synthesis and Structural Analysis

6-Amino-2-methylpyrazolo[1,5-a]pyrimidine-3-carboxylic acid and its derivatives are primarily involved in chemical synthesis studies, focusing on the formation of complex compounds and structural corrections based on spectroscopic analyses. For instance, Chimichi et al. (1993) revisited the reaction of 3-amino-4-cyanopyrazole with ethyl 3-ethoxymethylene-2,4-dioxopentanoate, establishing the final product's structure through NMR spectroscopy and independent synthesis, correcting previous misconceptions about the product's structure (Chimichi, S., Cosimelli, B., Bruni, F., & Costanzo, A., 1993).

Antimicrobial Activity

Research also delves into the antimicrobial properties of related compounds. Gein et al. (2009) synthesized and tested a series of methyl-7-aryl(heteryl)-6-(2-thienoyl)-4,7-dihydrotetrazolo[1,5-a]pyrimidine-5-carboxylates for antimicrobial activity, indicating a potential application in developing new antimicrobial agents (Gein, V. L., Mishunin, V. V., Tsyplyakova, E. P., Vinokurova, O. V., & Vakhrin, M. I., 2009).

Synthesis of Heterocyclic Compounds

Moreover, studies focus on synthesizing various heterocyclic compounds using this compound or its derivatives as starting materials or intermediates. For example, Drev et al. (2014) explored the regioselective synthesis of 1- and 4-substituted 7-oxopyrazolo[1,5-a]pyrimidine-3-carboxamides, highlighting the versatility of these compounds in organic synthesis and the potential for creating a wide range of biologically active molecules (Drev, M., Grošelj, U., Mevec, Š., Pušavec, E., Štrekelj, J., Golobič, A., Dahmann, G., Stanovnik, B., & Svete, J., 2014).

Crystallography and Molecular Structures

In the realm of crystallography, studies like that of Portilla et al. (2006) demonstrate the detailed molecular structures and hydrogen bonding patterns within crystals of related compounds, contributing to our understanding of molecular interactions and stability in the solid state (Portilla, J., Quiroga, J., de la Torre, J. M., Cobo, J., Low, J. N., & Glidewell, C., 2006).

Safety and Hazards

This compound is classified as Acute Tox. 4 Oral, Eye Irrit. 2, Skin Irrit. 2, and STOT SE 3. It can cause skin and eye irritation, and it may be harmful if swallowed.